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Introduction
MXenes, a class of two-dimensional (2D) transition metal carbides and nitrides, have garnered

significant attention across various scientific disciplines due to their unique combination of

properties, including high electrical conductivity, excellent mechanical strength, and tunable

surface chemistry.[1][2][3] Among the diverse family of MXenes, Titanium Carbide (Ti3C2Tx) is

the most extensively studied, owing to its remarkable characteristics and wide-ranging potential

applications, particularly in the biomedical field and drug development.[4][5][6]

This document provides a comprehensive guide for the synthesis of Ti3C2Tx MXene from its

precursor, the Ti3AlC2 MAX phase. It is intended for researchers, scientists, and professionals

in drug development who are interested in exploring the potential of MXenes in their work. The

protocol details the wet chemical etching of the MAX phase to produce multilayered Ti3C2Tx,

followed by delamination into single or few-layered flakes.[1][2]

Synthesis Overview
The synthesis of Ti3C2Tx MXene from the Ti3AlC2 MAX phase is a "top-down" approach that

involves the selective etching of the 'A' element (Aluminum) from the layered ternary carbide

structure.[7][8] This process results in the formation of multilayered MXene, which can be
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further processed to obtain delaminated, single-layer flakes. The entire process can be broadly

divided into two key stages: Etching and Delamination.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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